Cas no 1333472-28-8 (1-(4-bromo-3,5-dimethoxyphenyl)ethan-1-one)

• Product Name: 1-(4-bromo-3,5-dimethoxyphenyl)ethan-1-one
• CAS No: 1333472-28-8
• MF: C₁₀H₁₁BrO₃
• MW: 259.096542596817
• MDL: MFCD30729399
• CID: 4584584
• PubChem ID: 58432090
• Update Time: 2025-05-19

1-(4-bromo-3,5-dimethoxyphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromo-3,5-dimethoxyphenyl)ethan-1-one
• 1-(4-bromo-3,5-dimethoxyphenyl)ethanone
• 3',5'-Dimethoxy-4'-bromoacetophenone
• 1-(4-Bromo-3,5-dimethoxy-phenyl)-ethanone
• W19670
• EN300-1914683
• SCHEMBL2389998
• AS-65578
• BUZNTURMLBZGLK-UHFFFAOYSA-N
• DB-389626
• A1-05119
• AKOS024240815
• 1333472-28-8
• 1-(4-bromo-3,5-dimethoxyphenyl)ethan-1-one

• MDL： MFCD30729399
• Inchi： 1S/C10H11BrO3/c1-6(12)7-4-8(13-2)10(11)9(5-7)14-3/h4-5H,1-3H3
• InChI Key： BUZNTURMLBZGLK-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(C)=O)C=C1OC)OC

Computed Properties

• Exact Mass: 257.98916g/mol
• Monoisotopic Mass: 257.98916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 35.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(4-bromo-3,5-dimethoxyphenyl)ethan-1-one

1-(4-Bromo-3,5-Dimethoxyphenyl)Ethan-1-One: A Comprehensive Overview

1-(4-Bromo-3,5-Dimethoxyphenyl)Ethan-1-One, also known by its CAS number 1333472-28-8, is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a bromine atom and two methoxy groups attached to a phenyl ring, along with an acetyl group at the para position. The combination of these substituents imparts distinctive chemical and physical properties to the molecule, making it a subject of interest in both academic and industrial research.

The synthesis of 1-(4-Bromo-3,5-Dimethoxyphenyl)Ethan-1-One typically involves multi-step organic reactions, often starting from bromobenzene derivatives or other aromatic precursors. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields. Researchers have also explored the use of microwave-assisted synthesis and continuous flow reactors to optimize the production process, aligning with the growing demand for sustainable chemical manufacturing practices.

One of the most notable applications of this compound is in the field of medicinal chemistry. The presence of electron-donating methoxy groups and an electron-withdrawing bromine atom creates a unique electronic environment on the aromatic ring, which can be exploited for drug design purposes. For instance, studies have shown that this compound exhibits potential as a lead molecule in the development of anti-inflammatory agents due to its ability to modulate specific cellular pathways involved in inflammation.

In addition to its pharmacological applications, 1-(4-Bromo-3,5-Dimethoxyphenyl)Ethan-1-One has also found use in materials science. Its rigid aromatic structure and functional groups make it a promising candidate for the development of advanced materials such as organic semiconductors and sensors. Recent research has focused on incorporating this compound into polymer matrices to enhance their thermal stability and mechanical properties.

The physical properties of this compound are equally intriguing. Its melting point, boiling point, and solubility characteristics are influenced by the interplay between the polar methoxy groups and the non-polar acetyl group. These properties make it suitable for use in various solvent systems and enable its application in chromatographic separations and analytical techniques.

From an environmental perspective, understanding the degradation pathways of 1-(4-Bromo-3,5-Dimethoxyphenyl)Ethan-1-One is crucial for assessing its potential impact on ecosystems. Recent studies have employed computational modeling to predict its biodegradation rates under different environmental conditions, providing valuable insights for risk assessment and waste management strategies.

In conclusion, 1-(4-Bromo-3,5-Dimethoxyphenyl)Ethan-1-One (CAS No: 1333472-28-8) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, combined with advancements in synthetic methods and application-oriented research, positions it as an important molecule in contemporary chemical science.